Cas no 113421-98-0 (4-Fluoro-3-(trifluoromethoxy)aniline)

• Product Name: 4-Fluoro-3-(trifluoromethoxy)aniline
• CAS No: 113421-98-0
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• MDL: MFCD09832246
• CID: 1037177
• PubChem ID: 21614378
• Update Time: 2025-06-08

4-Fluoro-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(trifluoromethoxy)aniline
• 4-fluoro-3-(trifluoromethoxy)Benzenamine
• 4-fluoro-3-(trifluoromethoxy)phenylamine
• AG-A-75267
• AK109733
• CTK7B7290
• KB-242072
• SBB091830
• SureCN734531
• 4-Fluoro-3-(trifluoromethoxy)
• Benzenamine, 4-fluoro-3-(trifluoromethoxy)-
• JSMGZPOPIVVIRZ-UHFFFAOYSA-N
• FCH834988
• 2291AA
• 4-fluoro-3-(trifluoromethoxy)-aniline
• PC500550
• AX8227645
• ST2405789
• 4-FLUORO-3-(TRIFLUORO METHOXY)ANILINE
• CL9675
• MFCD09832246
• 4-Fluoro-3-(trifluoroMethoxy)aniline, 97%
• AKOS006282046
• CS-W006332
• DA-39401
• DS-4394
• DTXSID00616347
• 113421-98-0
• SCHEMBL734531

• MDL： MFCD09832246
• Inchi： 1S/C7H5F4NO/c8-5-2-1-4(12)3-6(5)13-7(9,10)11/h1-3H,12H2
• InChI Key： JSMGZPOPIVVIRZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1OC(F)(F)F)N

Computed Properties

• Exact Mass: 195.03075
• Monoisotopic Mass: 195.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Fluoro-3-(trifluoromethoxy)aniline

Professional Introduction to 4-Fluoro-3-(trifluoromethoxy)aniline (CAS No. 113421-98-0)

4-Fluoro-3-(trifluoromethoxy)aniline is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 113421-98-0, belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents. The structural features of this compound, including the presence of both fluoro and trifluoromethoxy substituents, contribute to its unique reactivity and potential biological activity.

The significance of 4-Fluoro-3-(trifluoromethoxy)aniline lies in its versatility as a building block in synthetic chemistry. The combination of a fluorine atom and a trifluoromethoxy group on an aniline backbone creates a molecule with enhanced electronic and steric properties. These features make it an attractive candidate for further functionalization, allowing chemists to design more complex and sophisticated molecules with tailored properties.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their favorable pharmacokinetic profiles and improved metabolic stability. The introduction of fluorine atoms into drug molecules often enhances their binding affinity to biological targets, leading to more effective therapeutic outcomes. The fluoro substituent in 4-Fluoro-3-(trifluoromethoxy)aniline is particularly noteworthy for its ability to modulate the electronic distribution of the molecule, thereby influencing its interactions with biological systems.

The trifluoromethoxy group further contributes to the unique characteristics of this compound. This moiety is known for its ability to increase lipophilicity and reduce metabolic degradation, making it a valuable component in drug design. The presence of both fluorine and trifluoromethoxy groups in 4-Fluoro-3-(trifluoromethoxy)aniline suggests that it may possess enhanced bioavailability and prolonged half-life compared to non-fluorinated analogs.

Recent studies have begun to explore the potential applications of 4-Fluoro-3-(trifluoromethoxy)aniline in the development of novel pharmaceuticals. Researchers have leveraged its structural framework to synthesize derivatives with targeted biological activities. For instance, modifications at the aniline core have led to the discovery of compounds with anti-inflammatory, antiviral, and anticancer properties. These findings highlight the compound's potential as a lead molecule in drug discovery efforts.

The synthetic pathways for 4-Fluoro-3-(trifluoromethoxy)aniline have also been optimized for efficiency and scalability. Advances in catalytic methods have enabled the production of this compound in high yields while maintaining purity standards essential for pharmaceutical applications. Such improvements are crucial for ensuring that researchers can access sufficient quantities of this valuable intermediate for further study.

The role of computational chemistry in understanding the behavior of 4-Fluoro-3-(trifluoromethoxy)aniline cannot be overstated. Molecular modeling techniques have provided insights into how the presence of fluorine and trifluoromethoxy groups affects the compound's electronic structure and reactivity. These computational studies have guided experimental efforts, leading to more informed decisions about how to modify the molecule for specific applications.

In conclusion, 4-Fluoro-3-(trifluoromethoxy)aniline (CAS No. 113421-98-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.